Cas no 87887-18-1 (2-Butanol, 1-[(2,2,6,6-tetramethylcyclohexyl)oxy]-)

• Product Name: 2-Butanol, 1-[(2,2,6,6-tetramethylcyclohexyl)oxy]-
• CAS No: 87887-18-1
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 651064
• PubChem ID: 20238250
• Update Time: 2025-04-19

2-Butanol, 1-[(2,2,6,6-tetramethylcyclohexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-[(2,2,6,6-tetramethylcyclohexyl)oxy]-
• 1-(2,2,6,6-tetramethylcyclohexyl)oxybutan-2-ol
• 87887-18-1
• SCHEMBL7778992
• 1-[(2,2,6,6-Tetramethylcyclohexyl)oxy]butan-2-ol
• DTXSID20603971

• Inchi： 1S/C14H28O2/c1-6-11(15)10-16-12-13(2,3)8-7-9-14(12,4)5/h11-12,15H,6-10H2,1-5H3
• InChI Key： HGNUYUYKOXNMOK-UHFFFAOYSA-N
• SMILES： O(CC(CC)O)C1C(C)(C)CCCC1(C)C

Computed Properties

• Exact Mass: 228.208930132g/mol
• Monoisotopic Mass: 228.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų